Cas no 1361528-35-9 (6-(2,3,4-Trichlorophenyl)nicotinic acid)

• Product Name: 6-(2,3,4-Trichlorophenyl)nicotinic acid
• CAS No: 1361528-35-9
• MF: C₁₂H₆Cl₃NO₂
• MW: 302.540540218353
• CID: 4970252
• Update Time: 2025-06-13

6-(2,3,4-Trichlorophenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 6-(2,3,4-Trichlorophenyl)nicotinic acid

• Inchi： 1S/C12H6Cl3NO2/c13-8-3-2-7(10(14)11(8)15)9-4-1-6(5-16-9)12(17)18/h1-5H,(H,17,18)
• InChI Key： CHBYLEJVMNNGBW-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C=CC(C(=O)O)=CN=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 316
• XLogP3: 3.9
• Topological Polar Surface Area: 50.2

Additional information on 6-(2,3,4-Trichlorophenyl)nicotinic acid

Comprehensive Overview of 6-(2,3,4-Trichlorophenyl)nicotinic acid (CAS No. 1361528-35-9): Properties, Applications, and Research Insights

6-(2,3,4-Trichlorophenyl)nicotinic acid (CAS No. 1361528-35-9) is a specialized nicotinic acid derivative with a unique trichlorophenyl substitution pattern. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its structural features and potential bioactivity. The presence of both a nicotinic acid moiety and a 2,3,4-trichlorophenyl group makes it a valuable intermediate for designing novel molecules with tailored properties.

In recent years, the demand for halogenated aromatic compounds like 6-(2,3,4-Trichlorophenyl)nicotinic acid has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for small-molecule inhibitors and ligands targeting enzymes or receptors. Its CAS number 1361528-35-9 is frequently searched in chemical databases, reflecting its relevance in synthetic chemistry.

The compound’s physicochemical properties, such as solubility, stability, and reactivity, have been extensively studied to optimize its use in medicinal chemistry. For instance, the trichlorophenyl group enhances lipophilicity, which can improve membrane permeability—a critical factor in drug design. Meanwhile, the nicotinic acid component offers opportunities for hydrogen bonding and metal coordination, expanding its utility in catalysis and supramolecular chemistry.

From an industrial perspective, 6-(2,3,4-Trichlorophenyl)nicotinic acid is synthesized via cross-coupling reactions or carboxylation of halogenated precursors. Innovations in green chemistry have also explored sustainable routes for its production, aligning with global trends toward eco-friendly synthesis. This aligns with frequent search queries like "sustainable synthesis of halogenated compounds" or "nicotinic acid derivatives applications."

In pharmaceutical research, this compound has been investigated for its potential as a scaffold in anti-inflammatory or antimicrobial agents. Its structural similarity to bioactive molecules like chlorogenic acids or pyridine-based drugs further fuels interest. Notably, its CAS 1361528-35-9 is often cross-referenced in patents related to heterocyclic compounds and biologically active molecules.

Beyond life sciences, 6-(2,3,4-Trichlorophenyl)nicotinic acid finds niche applications in material science, such as in the development of organic semiconductors or coordination polymers. The trichlorophenyl group’s electron-withdrawing effects can modulate electronic properties, making it relevant for optoelectronic devices. Searches for "halogenated aromatics in materials" highlight this growing intersection.

Quality control and analytical methods for CAS 1361528-35-9 typically involve HPLC, NMR, and mass spectrometry to ensure purity and consistency. Regulatory compliance, especially for high-purity intermediates, is a key concern for manufacturers, as reflected in search trends like "analytical standards for nicotinic acid derivatives."

In summary, 6-(2,3,4-Trichlorophenyl)nicotinic acid (CAS No. 1361528-35-9) exemplifies the versatility of halogenated heterocycles in modern chemistry. Its dual functionality—combining a pharmacophore with a lipophilic anchor—makes it a focal point for interdisciplinary research, addressing queries from "drug discovery scaffolds" to "advanced material precursors."